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Compound of Interest

Compound Name: 3,5-Dibromo-4-chlorophenol

Cat. No.: B3043125

An In-Depth Technical Guide to 3,5-Dibromo-4-chlorophenol for Advanced Research

Introduction

3,5-Dibromo-4-chlorophenol is a halogenated aromatic compound belonging to the family of
substituted phenols. Its structure, featuring a phenolic hydroxyl group and a specific
arrangement of bromine and chlorine atoms on the benzene ring, makes it a molecule of
significant interest in synthetic organic chemistry. Halogenated phenols serve as versatile
intermediates and building blocks for the synthesis of more complex molecules, including
pharmaceuticals, agrochemicals, and specialty materials.[1] The precise positioning of the
halogens influences the molecule's reactivity, lipophilicity, and electronic properties, offering a
unique scaffold for chemical exploration. This guide provides a comprehensive overview of 3,5-
Dibromo-4-chlorophenol, detailing its chemical properties, synthesis, safety protocols, and
potential applications for professionals in research and drug development.

Part 1: Chemical Identity and Physicochemical
Properties

Accurate identification and understanding of a compound's properties are fundamental to its
application in a research setting. The following section details the key identifiers and
physicochemical characteristics of 3,5-Dibromo-4-chlorophenol.

Key Identifiers
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The unambiguous identification of a chemical substance is critical for regulatory compliance,
procurement, and scientific communication.

Identifier Value Source
CAS Number 74104-19-1 [2][3]
IUPAC Name 3,5-dibromo-4-chlorophenol [4]
Molecular Formula CesH3Br2CIO [2][4]
Synonyms 4-Chloro-3,5-dibromophenol [4]

Physicochemical Data

The physical and chemical properties of 3,5-Dibromo-4-chlorophenol dictate its behavior in
various solvents and reaction conditions, informing decisions on purification, handling, and
experimental design.

Property Value Source
Molecular Weight 286.35 g/mol [4]
Physical Form Solid

Melting Point 121 °C [5]
Purity Typically >295%

InChi Key BVXNCUMOFKGFKF- )

UHFFFAOYSA-N

SMILES C1=C(C=C(C(=C1Bn)CI)BnoO [4]

Part 2: Synthesis and Methodologies

The synthesis of 3,5-Dibromo-4-chlorophenol often involves selective dehalogenation of a
more heavily substituted precursor. This approach provides a controlled pathway to the desired
substitution pattern, which might be challenging to achieve through direct halogenation of 4-
chlorophenol due to competing reactions and the formation of isomeric byproducts.
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Synthetic Protocol: Reductive Dehalogenation

A validated method for synthesizing 3,5-Dibromo-4-chlorophenol is through the partial and
selective hydrogenation of 2,3,5,6-tetrabromo-4-chlorophenol.[5]

Principle: This reaction leverages the catalytic activity of Raney nickel to selectively remove two
bromine atoms from the starting material. Raney nickel is a robust catalyst for hydrogenation
and is particularly effective in this context for C-Br bond cleavage under hydrogen pressure.
The choice of a methanolic potassium hydroxide solution facilitates the dissolution of the
starting material and provides a suitable reaction medium.

Experimental Protocol:

o Dissolution: Dissolve 8.9 g of 2,3,5,6-tetrabromo-4-chlorophenol in a mixture of 40 ml of 1 N
methanolic KOH and 60 ml of methanol.

o Catalyst Addition: Carefully add 4 g of Raney nickel to the solution under an inert
atmosphere to prevent premature deactivation.

e Hydrogenation: Transfer the mixture to a shaking apparatus suitable for hydrogenation.
Carry out the hydrogenation with hydrogen gas at normal pressure and 20°C for
approximately 4.5 hours. Monitor the reaction by measuring hydrogen uptake, which should
reach approximately 98% of the theoretical value for the removal of two bromine atoms.

o Work-up:
o Remove the Raney nickel catalyst by filtration.
o Concentrate the filtrate under reduced pressure to remove the methanol.

 Purification: Recrystallize the resulting residue twice from cyclohexane. This step is crucial
for removing any remaining starting material or over-reduced byproducts, yielding colorless
crystals of 3,5-dibromo-4-chlorophenol.[5]

Synthesis Workflow Diagram

The following diagram illustrates the key stages of the synthesis process.
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Caption: Workflow for the synthesis of 3,5-Dibromo-4-chlorophenol.
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Part 3: Applications in Research and Drug
Discovery

While specific FDA-approved drugs containing the 3,5-Dibromo-4-chlorophenol moiety are
not prominent, its structure is highly relevant to medicinal chemistry. Halogenated phenols are
crucial precursors and scaffolds in the development of novel therapeutic agents.

Role as a Chemical Intermediate: The primary application of 3,5-Dibromo-4-chlorophenol is
as a building block in multi-step organic synthesis. The hydroxyl group can be readily converted
into other functional groups (e.g., ethers, esters), while the halogen atoms provide sites for
cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), enabling the construction of
complex molecular architectures.

Relevance in Drug Discovery:

 Bioactivity of Bromophenols: Bromophenols are a class of natural products, particularly
abundant in marine organisms like red algae, that exhibit a wide spectrum of
pharmacological activities, including antibacterial, antimicrobial, and antitumor effects.[6] For
example, the marine bromophenol Bis(2,3-dibromo-4,5-dihydroxy-phenyl)-methane has been
shown to inhibit the proliferation and invasion of hepatocellular carcinoma cells.[6]

» Enzyme Inhibition: Derivatives of bromophenols have been investigated as potent inhibitors
of enzymes implicated in metabolic diseases. For instance, a series of synthesized
bromophenol derivatives showed significant inhibitory activity against protein tyrosine
phosphatase 1B (PTP1B), a key target in the treatment of type 2 diabetes.[7]

» Scaffold for Novel Agents: The unique electronic and lipophilic properties conferred by the
bromine and chlorine atoms make 3,5-Dibromo-4-chlorophenol an attractive starting point
for generating libraries of compounds for screening against various biological targets.[8] The
strategic placement of halogens can enhance binding affinity, improve metabolic stability,
and modulate the pharmacokinetic profile of a drug candidate.

Part 4: Safety, Handling, and Storage

Proper handling of 3,5-Dibromo-4-chlorophenol is essential to ensure laboratory safety. The
following information is derived from available Safety Data Sheets (SDS).
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GHS Hazard Classification

Hazard Class Statement Code Description Pictogram
o ) GHSO07 (Exclamation
Acute Toxicity, Oral H302 Harmful if swallowed
Mark)
) o o GHSO07 (Exclamation
Skin Irritation H315 Causes skin irritation
Mark)
o Causes serious eye GHSO07 (Exclamation
Eye Irritation H319 o
irritation Mark)

Specific target organ ) )
o ] May cause respiratory  GHSO07 (Exclamation
toxicity — single H335 T
irritation Mark)
exposure

Handling and Personal Protective Equipment (PPE)

« Engineering Controls: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to minimize inhalation of dust or vapors.

e Personal Protective Equipment:
o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat. Change gloves
immediately if they become contaminated.

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with an
appropriate particulate filter.

» Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

Storage Recommendations

o Temperature: Store in a refrigerator.
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» Conditions: Keep the container tightly closed in a dry and well-ventilated place. For long-term
stability, storage under an inert atmosphere is recommended.

e Incompatibilities: Avoid contact with strong oxidizing agents.

Conclusion

3,5-Dibromo-4-chlorophenol is a valuable halogenated intermediate with well-defined
chemical properties and established synthesis protocols. While its direct therapeutic
applications are not yet realized, its structural motifs are present in biologically active natural
products and synthetic compounds. For researchers and drug development professionals, this
compound serves as a versatile building block for creating novel molecules with potential
pharmacological value. Adherence to strict safety and handling protocols is mandatory to
mitigate the risks associated with its use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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